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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the degradation kinetics of the third-generation
cephalosporin antibiotic, ceftazidime, in various buffer systems. The stability of ceftazidime in
agueous solutions is a critical factor in the development of parenteral dosage forms and for its
effective clinical administration. Understanding its degradation profile under different chemical
environments is paramount for ensuring therapeutic efficacy and patient safety. This document
summarizes key experimental data on the hydrolysis of ceftazidime and provides detailed
methodologies for the cited experiments.

Comparative Degradation Kinetics Data

The degradation of ceftazidime in aqueous solutions is significantly influenced by pH,
temperature, and the composition of the buffer system. The following table summarizes the
first-order rate constants (k), half-lives (t%2), and activation energies (Ea) for ceftazidime
degradation in commonly used buffer systems. It has been observed that buffers such as
formate, acetate, phosphate, and borate can catalyze and accelerate the hydrolysis of
ceftazidime[1]. The maximum stability for ceftazidime is observed in the pH range of 4.5 to
6.5[1][2].
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Rate Activation
Buffer Temperatur .
pH Constant Half-life (t%2) Energy (Ea)
System e (°C)
(k) (kcal/mol)
Acetate 4.4 30 - ~1.5 days
Phosphate 5.5 30 - ~1.5 days
Phosphate 6.5 30 - ~1.5 days
Formate - - Catalytic
Borate - - Catalytic

Note: Specific values for rate constants and activation energies for each buffer system were not
fully detailed in the provided search results, but the catalytic effect of these buffers on
ceftazidime hydrolysis is documented[1]. The half-life data is derived from predictions and
experimental verification at 30°C[1]. Further investigation into the primary literature is
recommended for more granular data.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for comparing the degradation
kinetics of ceftazidime in different buffer systems.
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ceftazidime-in-different-buffer-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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